Cas no 54481-26-4 (Benzoic acid,2,2'-dithiobis-, diethyl ester)

• Product Name: Benzoic acid,2,2'-dithiobis-, diethyl ester
• CAS No: 54481-26-4
• MF: C₁₈H₁₈O₄S₂
• MW: 362.463122844696
• CID: 368315
• PubChem ID: 6453012
• Update Time: 2025-04-19

Benzoic acid,2,2'-dithiobis-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,2'-dithiobis-, diethyl ester
• diethyl 2,2'-dithiobisbenzoate
• ethyl 2-[(2-ethoxycarbonylphenyl)disulfanyl]benzoate
• diethyl 2,2'-disulfanediyldibenzoate
• EINECS 259-181-1
• DTXSID60202886
• 54481-26-4
• SCHEMBL944028
• NS00033098

• Inchi： 1S/C18H18O4S2/c1-3-21-17(19)13-9-5-7-11-15(13)23-24-16-12-8-6-10-14(16)18(20)22-4-2/h5-12H,3-4H2,1-2H3
• InChI Key： RUOMYSSJJNEDSR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OCC)SC1C=CC=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 362.06474
• Monoisotopic Mass: 362.06465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 103

Experimental Properties

• Density: 1.28
• Boiling Point: 467.1°C at 760 mmHg
• Flash Point: 224.8°C
• Refractive Index: 1.62
• PSA: 52.6